Cas no 116169-48-3 (3-Phenylpyrrolidin-3-amine)

• Product Name: 3-Phenylpyrrolidin-3-amine
• CAS No: 116169-48-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD20547672
• CID: 2895375
• PubChem ID: 14476556
• Update Time: 2025-05-25

3-Phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpyrrolidin-3-amine
• SCHEMBL10561985
• EN300-227198
• CHEMBL4541356
• 864-093-7
• 116169-48-3
• REA16948

• MDL： MFCD20547672
• Inchi： 1S/C10H14N2/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h1-5,12H,6-8,11H2
• InChI Key： FKZSGLDYUYQPLW-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2)(C1)N

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.1Ų

3-Phenylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Phenylpyrrolidin-3-amine

3-Phenylpyrrolidin-3-amine: A Comprehensive Overview

3-Phenylpyrrolidin-3-amine, also known by its CAS number 116169-48-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound has garnered attention due to its unique structural properties and potential for use in drug development. In recent years, advancements in synthetic methodologies and computational modeling have enhanced our understanding of its chemical behavior and functionalization possibilities.

The molecular structure of 3-Phenylpyrrolidin-3-amine consists of a pyrrolidine ring substituted with a phenyl group at the 3-position, along with an amine group at the same position. This arrangement imparts the molecule with both aromatic and nitrogen-containing functionalities, making it a valuable building block in organic chemistry. The compound's ability to form hydrogen bonds and participate in various chemical reactions has been extensively studied, particularly in the context of medicinal chemistry.

Recent research has focused on the synthesis of 3-Phenylpyrrolidin-3-amine derivatives with improved bioavailability and pharmacokinetic profiles. For instance, studies have explored the use of this compound as a precursor for developing bioactive molecules targeting specific biological pathways. Its role as a ligand in metalloenzyme inhibition has also been investigated, highlighting its potential in catalytic applications.

In terms of applications, 3-Phenylpyrrolidin-3-amine has shown promise in the development of anti-inflammatory agents and neuroprotective drugs. Its ability to modulate cellular signaling pathways makes it a compelling candidate for therapeutic interventions. Additionally, its use in polymer chemistry has been explored, with researchers examining its role as a monomer for synthesizing novel materials with tailored properties.

The synthesis of 3-Phenylpyrrolidin-3-amine has evolved significantly over the years. Traditional methods involved multi-step processes with low yields, but recent advancements have introduced more efficient routes utilizing catalytic asymmetric synthesis and microwave-assisted techniques. These innovations have not only improved yield but also reduced reaction times, making large-scale production more feasible.

In conclusion, 3-Phenylpyrrolidin-3-amine, or CAS No. 11616948, stands out as a pivotal compound in modern organic chemistry. Its structural versatility, combined with recent breakthroughs in synthetic methods and application studies, positions it as a key player in future research and development across multiple disciplines.